Cas no 188582-62-9 ((4-bromo-2-fluorophenyl)methanol)

• Product Name: (4-bromo-2-fluorophenyl)methanol
• CAS No: 188582-62-9
• MF: C₇H₆BrFO
• MW: 205.024344921112
• MDL: MFCD00143265
• CID: 92246
• PubChem ID: 2734027
• Update Time: 2025-05-21

(4-bromo-2-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-2-fluorophenyl)methanol
• 4-Bromo-2-fluorobenzyl Alcohol
• (4-bromo-2-fluorophenyl)methan-1-ol
• (4-bromo-2-fluoro-phenyl)-methanol
• 2-fluoro-4-bromo-benzyl alcohol
• 3-fluoro-4-hydroxymethyl-bromobenzene
• 3-Fluoro-4-hydroxymethylbromobenzene
• RARECHEM AL BD 0386
• TIMTEC-BB SBB005826
• 4-Bromo-2-fluorobenzyl alcohol,98%
• 4-BROMO-2-FLUOROBENZYL ALCOHOL 98%
• 4-BroMo-2-fluorobenzyl alcohol, 98% 5GR
• 4-bromo-2-fluorobenzylalcohol
• Benzenemethanol, 4-bromo-2-fluoro-
• 2-FLUORO-4-BROMOBENZYL ALCOHOL
• PubChem3223
• KSC493K2L
• 4-bromo-2-fluoro-benzyl alcohol
• BWBJZMQPVBWEJU-UHFFFAOYSA-N
• (4-Bromo-2-fluoro-phenyl)methanol
• 3-fluoro-4-hydroxymethylbromobenz
• A4168
• AM61395
• SY019197
• 188582-62-9
• EN300-101362
• CS-0040412
• MFCD00143265
• DTXSID50370088
• F8887-2027
• SCHEMBL507839
• FT-0617775
• 4-Bromo-2-fluorobenzyl alcohol, 97%
• PS-8127
• AKOS005254291
• F13687
• DB-030587
• (4-bromo-2-fluorophenyl)methanol

• MDL： MFCD00143265
• Inchi： 1S/C7H6BrFO/c8-6-2-1-5(4-10)7(9)3-6/h1-3,10H,4H2
• InChI Key： BWBJZMQPVBWEJU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CO
• BRN： 7757667

Computed Properties

• Exact Mass: 203.95900
• Monoisotopic Mass: 203.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: White solid
• Density: 1.658
• Melting Point: 30-35 °C
• Boiling Point: 262 ºC
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.5450 (estimate)
• PSA: 20.23000
• LogP: 2.08050
• Solubility: Insoluble in water

(4-bromo-2-fluorophenyl)methanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (4-bromo-2-fluorophenyl)methanol

(4-Bromo-2-Fluorophenyl)Methanol: A Comprehensive Overview

The compound with CAS No. 188582-62-9, commonly referred to as (4-bromo-2-fluorophenyl)methanol, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and environmental chemistry. This compound is characterized by its unique structure, which includes a phenolic alcohol group attached to a bromo-fluoro-substituted benzene ring. The presence of both bromine and fluorine substituents introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (4-bromo-2-fluorophenyl)methanol. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the production process. These methods not only enhance the yield but also minimize the environmental footprint, aligning with the growing demand for sustainable chemical practices. The compound's synthesis has been further refined through the use of catalysts, which accelerate reaction rates and improve selectivity.

The structural uniqueness of (4-bromo-2-fluorophenyl)methanol makes it an attractive candidate for drug discovery. Its ability to act as a chiral building block has been leveraged in the development of novel pharmaceutical agents. Recent studies have highlighted its potential in targeting specific enzymes and receptors, offering promising leads for the treatment of diseases such as cancer and neurodegenerative disorders. The compound's role in asymmetric synthesis has also been explored, providing a platform for the creation of enantiomerically pure compounds.

In addition to its medicinal applications, (4-bromo-2-fluorophenyl)methanol has found utility in materials science. Its incorporation into polymer systems has been shown to enhance mechanical properties and thermal stability. Researchers have demonstrated that this compound can serve as a versatile monomer in the synthesis of advanced materials, including high-performance polymers and nanocomposites. The integration of this compound into material formulations has opened new avenues for applications in electronics, aerospace, and renewable energy technologies.

The environmental impact of (4-bromo-2-fluorophenyl)methanol has also been a focal point of recent investigations. Studies have examined its biodegradation pathways and toxicity profiles, providing insights into its potential risks and benefits for ecological systems. Efforts to develop eco-friendly synthesis routes and recycling strategies have further underscored the importance of sustainable practices in chemical manufacturing.

Looking ahead, the versatility of (4-bromo-2-fluorophenyl)methanol positions it as a key molecule in diverse scientific domains. Its role in advancing drug discovery, materials innovation, and environmental sustainability highlights its significance in contemporary research. As scientific understanding continues to evolve, this compound is poised to contribute even more significantly to breakthroughs across multiple disciplines.